![molecular formula C13H10F3NO4 B8278996 Methyl 5-Methyl-3-[3-(trifluoromethoxy)phenyl]isoxazole-4-carboxylate](/img/structure/B8278996.png)
Methyl 5-Methyl-3-[3-(trifluoromethoxy)phenyl]isoxazole-4-carboxylate
Cat. No. B8278996
M. Wt: 301.22 g/mol
InChI Key: YXOLYOVXTROOBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09132126B2
Procedure details
In a similar manner as described in Preparation Example 25, by using methanol (60 mL), methyl-5-methyl-3-(3-(trifluoromethoxy)phenyl)isoxazol-4-carboxylate (6.0 g, 19.91 mmol) and 3% sodium hydroxide aqueous solution (60 mL), a white solid required compound (5.47 g, 19.04 mmol, 96%) was obtained.
Quantity
6 g
Type
reactant
Reaction Step One
Name
Yield
96%
Identifiers
|
REACTION_CXSMILES
|
C[O:2][C:3]([C:5]1[C:6]([C:11]2[CH:16]=[CH:15][CH:14]=[C:13]([O:17][C:18]([F:21])([F:20])[F:19])[CH:12]=2)=[N:7][O:8][C:9]=1[CH3:10])=[O:4].[OH-].[Na+]>CO>[CH3:10][C:9]1[O:8][N:7]=[C:6]([C:11]2[CH:16]=[CH:15][CH:14]=[C:13]([O:17][C:18]([F:21])([F:19])[F:20])[CH:12]=2)[C:5]=1[C:3]([OH:4])=[O:2] |f:1.2|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
6 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C=1C(=NOC1C)C1=CC(=CC=C1)OC(F)(F)F
|
Step Two
|
Name
|
|
|
Quantity
|
60 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Step Three
|
Name
|
|
|
Quantity
|
60 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
In a similar manner as described in Preparation Example 25
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=C(C(=NO1)C1=CC(=CC=C1)OC(F)(F)F)C(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 19.04 mmol | |
| AMOUNT: MASS | 5.47 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
